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Compound of Interest

Compound Name: Ethylhexyl triazone

Cat. No.: B056116

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylhexyl Triazone (EHT), also known as Octyl Triazone, is a highly effective and
photostable organic UVB filter. Its large molecular structure and oil-soluble nature present
unique challenges and opportunities in the formulation of cosmetic emulsions.[1][2][3] Proper
solubilization of Ethylhexyl Triazone is critical to ensure the stability, efficacy, and sensory
properties of the final sunscreen product. When not properly solubilized, EHT can recrystallize,
leading to a decrease in SPF protection and a negative impact on the aesthetic qualities of the
formulation.[1]

These application notes provide a comprehensive guide to understanding and optimizing the
solubilization of Ethylhexyl Triazone in cosmetic emulsions. This document outlines the
physicochemical properties of EHT, its solubility in various cosmetic emollients, and detailed
protocols for formulation, stability testing, and analytical quantification.

Physicochemical Properties of Ethylhexyl Triazone
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Property Value Reference
INCI Name Ethylhexyl Triazone [4]

CAS Number 88122-99-0 [4]
Molecular Weight 823.07 g/mol [1]
Appearance White to off-white powder [51[6]
Solubility Oil-soluble, insoluble in water [1][2]

UV Absorption Max ~314 nm (UVB range) [1]

] 5% (in EU, ASEAN, Australia,
Regulatory Max. Concentration ] [4]
China, Japan, etc.)

Solubility Data of Ethylhexyl Triazone

The selection of an appropriate solvent system is paramount for the successful incorporation of
Ethylhexyl Triazone into a cosmetic emulsion. EHT exhibits varying solubility in different
cosmetic oils and esters. The following tables summarize the solubility of EHT in a range of
commonly used cosmetic ingredients. It is recommended to dissolve EHT in the oil phase with
heating.[7]

Table 3.1: Solubility of Ethylhexyl Triazone (Uvinul® T 150) in Cosmetic Emollients at 25°C
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Trade Name (Supplier) INCI Name Solubility (wt. %)
Cetiol® B (BASF) Dibutyl Adipate 16.0

Myritol® 331 (BASF) Cocoglycerides 9.4

Cetiol® RLF (BASF) Caprylyl-Caprylate/Caprate 6.7

Myritol® 318 (BASF) Caprylic/Capric Triglyceride 5.8

Cetiol® 868 (BASF) Ethylhexyl Stearate 4.8

Cetiol® SN (BASF) Cetearyl Isononanoate 4.6

Cetiol® CC (BASF) Dicaprylyl Carbonate 4.5

Tegosoft® TN (Evonik) C12-15 Alkyl Benzoate 4.4
Isopropylpalmitate (BASF) Isopropyl Palmitate 3.4

Ethanol (99.8%)

Alcohol

1.3 (at 21°C)

Table 3.2: Solubility of Ethylhexyl Triazone (PARSOL® EHT) in Other UV Absorbers and

Emollients[4]

UV Absorber /| Emollient INCI Name Solubility (%)
PARSOL® MCX Ethylhexyl Methoxycinnamate 13.5
PARSOL® HMS Homosalate 4.5
PARSOL® EHS Ethylhexyl Salicylate 3.0

C12-13 Alkyl Lactate 24

Diisopropyl Sebacate 15

Dibutyl Adipate 15

Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W)
Sunscreen Emulsion
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This protocol outlines the preparation of a standard O/W emulsion containing Ethylhexyl
Triazone.

Materials and Equipment:

o Beakers of appropriate sizes

e Homogenizer (e.g., rotor-stator type)
o Water bath

e Magnetic stirrer and stir bars

» Weighing balance

e pH meter

Formulation Example:
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Phase Ingredient INCI Name % (wiw)
A (Water Phase) Deionized Water Aqua g.s. to 100
Glycerin Glycerin 3.00
Xanthan Gum Xanthan Gum 0.20
B (Oil Phase) Ethylhexyl Triazone Ethylhexyl Triazone 5.00
C12-15 Alkyl C12-15 Alkyl
10.00
Benzoate Benzoate
Caprylic/Capric Caprylic/Capric £ 00
Triglyceride Triglyceride '
Cetearyl Alcohol Cetearyl Alcohol 2.00
Glyceryl Stearate Glyceryl Stearate 1.50
Phenoxyethanol (and) )
C (Cool-down Phase) ) Preservative 1.00
Ethylhexylglycerin

Fragrance Parfum 0.10
Citric Acid / Sodium ]

) pH adjuster g.s.
Hydroxide

Procedure:

o Water Phase (A) Preparation: In a main beaker, combine deionized water and glycerin.

Begin stirring with a magnetic stirrer and slowly disperse the xanthan gum until a vortex is

formed to prevent clumping. Heat the water phase to 75-80°C.

Oil Phase (B) Preparation: In a separate beaker, combine all ingredients of the oil phase,

including Ethylhexyl Triazone and the selected emollients. Heat the oil phase to 75-80°C

while stirring to ensure complete dissolution of the EHT.

Emulsification: Once both phases have reached 75-80°C and are homogeneous, slowly add
the oil phase (B) to the water phase (A) under constant homogenization. Homogenize for 3-5
minutes at a speed of 5000-10000 rpm, depending on the batch size and homogenizer.
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» Cooling: After homogenization, switch to gentle stirring with an overhead or magnetic stirrer
and begin to cool the emulsion.

o Cool-down Phase (C) Addition: When the emulsion has cooled to below 40°C, add the
preservative and fragrance.

e pH Adjustment: Check the pH of the final emulsion and adjust to the desired range (typically
5.5-6.5 for skin products) using a citric acid or sodium hydroxide solution.

» Final Mixing: Continue stirring for another 10-15 minutes to ensure uniformity.

Workflow for O/W Emulsion Preparation:
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Caption: O/W Emulsion Preparation Workflow.
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Protocol for Emulsion Stability Testing

This protocol describes methods to assess the physical stability of the prepared sunscreen

emulsion.
Methods:
e Macroscopic Evaluation:

o Procedure: Visually inspect the emulsion for any signs of instability such as phase
separation, creaming, coalescence, or changes in color and odor.

o Schedule: Conduct evaluations at time zero and then at regular intervals (e.g., 24 hours, 1
week, 1 month, 3 months) under different storage conditions.

o Accelerated Stability Testing (Temperature Variation):

o Procedure: Store samples of the emulsion in controlled temperature chambers at various

conditions:

» Refrigerated: 4 + 2°C

» Room Temperature: 25 + 2°C /60 + 5% RH

» Elevated Temperature: 40 £ 2°C /75 + 5% RH

o Evaluation: Assess macroscopic properties, pH, and viscosity at each time point. The
elevated temperature serves to accelerate potential long-term instabilities.

o Centrifugation Test:

o Procedure: Place 10 g of the emulsion in a centrifuge tube. Centrifuge at 3000-5000 rpm
for 15-30 minutes.

o Evaluation: After centrifugation, check for any signs of phase separation or creaming. A

stable emulsion should show no separation.

e pH Measurement:
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o Procedure: Measure the pH of the emulsion using a calibrated pH meter at each time point
and storage condition.

o Evaluation: Significant changes in pH can indicate chemical instability or microbial
contamination.

 Viscosity Measurement:

o Procedure: Measure the viscosity of the emulsion using a viscometer or rheometer at
controlled temperature (e.g., 25°C).

o Evaluation: Changes in viscosity can indicate alterations in the emulsion’s internal
structure.

Logical Flow for Stability Assessment:
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Caption: Emulsion Stability Testing Workflow.

Protocol for Quantification of Ethylhexyl Triazone by
HPLC

This protocol provides a method for the quantitative analysis of Ethylhexyl Triazone in a
cosmetic emulsion using High-Performance Liquid Chromatography (HPLC).
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Materials and Reagents:

HPLC system with a UV detector

» Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um)
o Ethylhexyl Triazone analytical standard

e Methanol (HPLC grade)

o Tetrahydrofuran (THF, HPLC grade)

o Water (HPLC grade)

e Syringe filters (0.45 um)

e Volumetric flasks and pipettes

 Ultrasonic bath

Chromatographic Conditions (Example):

Mobile Phase: Methanol:Water (e.g., 95:5 v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 314 nm

Injection Volume: 20 pL
Procedure:
o Standard Solution Preparation:

o Accurately weigh about 25 mg of Ethylhexyl Triazone standard into a 25 mL volumetric
flask.
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o Dissolve and dilute to volume with a suitable solvent like THF or methanol to obtain a
stock solution of 1000 pg/mL.

o Prepare a series of working standard solutions (e.g., 10, 25, 50, 75, 100 pug/mL) by diluting
the stock solution with the mobile phase.

e Sample Preparation:

o Accurately weigh approximately 100 mg of the cosmetic emulsion into a 50 mL volumetric
flask.

o Add approximately 30 mL of THF or methanol.

o Sonicate for 15-20 minutes to disperse the emulsion and extract the Ethylhexyl Triazone.

o Allow the solution to cool to room temperature and then dilute to volume with the same
solvent. Mix well.

o Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

o Filter the supernatant through a 0.45 um syringe filter into an HPLC vial.

e Analysis:

o Inject the standard solutions to generate a calibration curve.

o Inject the prepared sample solution.

o Quantify the amount of Ethylhexyl Triazone in the sample by comparing the peak area
with the calibration curve.

Calculation:

Concentration of EHT (% w/w) = (C *V * D) / (W * 10000)

Where:

e C = Concentration from calibration curve (ug/mL)
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e V = Final volume of sample preparation (mL)
« D = Dilution factor (if any)
o W = Weight of the sample (mg)

Workflow for HPLC Quantification:
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Caption: HPLC Quantification Workflow for EHT.

Conclusion

The successful incorporation of Ethylhexyl Triazone into cosmetic emulsions is a multi-faceted
process that relies on a thorough understanding of its solubility characteristics and the
application of systematic formulation and testing protocols. By selecting appropriate emollients
to act as solvents and following structured manufacturing and evaluation procedures,
researchers and formulators can develop stable, effective, and aesthetically pleasing
sunscreen products that leverage the high UVB protection offered by Ethylhexyl Triazone.
The data and protocols presented herein serve as a valuable resource for the development and
quality control of such advanced sun care formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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